[(2R)-3-bromo-2-(tert-butoxy)propyl]benzene
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Description
“[(2R)-3-bromo-2-(tert-butoxy)propyl]benzene” is a chemical compound with the molecular formula C13H19BrO and a molecular weight of 271.19 . It is also known by its English name "Benzene, [(2R)-3-bromo-2-(1,1-dimethylethoxy)propyl]-" .
Physical and Chemical Properties Analysis
The predicted boiling point of “this compound” is 295.4±20.0 °C and its predicted density is 1.206±0.06 g/cm3 .Safety and Hazards
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound [(2R)-3-bromo-2-(tert-butoxy)propyl]benzene involves the reaction of 3-bromo-2-(tert-butoxy)propene with benzene in the presence of a catalyst.", "Starting Materials": [ "3-bromo-2-(tert-butoxy)propene", "Benzene" ], "Reaction": [ "Step 1: Add 3-bromo-2-(tert-butoxy)propene to a reaction flask.", "Step 2: Add benzene to the reaction flask.", "Step 3: Add a catalyst, such as palladium on carbon, to the reaction flask.", "Step 4: Heat the reaction mixture under reflux for several hours.", "Step 5: Cool the reaction mixture and filter off the catalyst.", "Step 6: Purify the product by column chromatography or recrystallization." ] } | |
CAS No. |
2648901-32-8 |
Molecular Formula |
C13H19BrO |
Molecular Weight |
271.2 |
Purity |
95 |
Origin of Product |
United States |
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